Cas no 94021-71-3 (Benzoic acid,2-[[(octahydro-5,5-dimethyl-2-naphthalenyl)methylene]amino]-, methyl ester(9CI))

Benzoic acid,2-[[(octahydro-5,5-dimethyl-2-naphthalenyl)methylene]amino]-, methyl ester(9CI) structure
94021-71-3 structure
Product name:Benzoic acid,2-[[(octahydro-5,5-dimethyl-2-naphthalenyl)methylene]amino]-, methyl ester(9CI)
CAS No:94021-71-3
MF:C21H29NO2
MW:327.460466146469
CID:810118
PubChem ID:25076561

Benzoic acid,2-[[(octahydro-5,5-dimethyl-2-naphthalenyl)methylene]amino]-, methyl ester(9CI) Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,2-[[(octahydro-5,5-dimethyl-2-naphthalenyl)methylene]amino]-, methyl ester(9CI)
    • methyl 2-[(5,5-dimethyl-2,3,4,6,7,8-hexahydro-1H-naphthalen-2-yl)methylideneamino]benzoate
    • methyl 2-[[(octahydro-5,5-dimethyl-2-naphthyl)methylene]amino]benzoate
    • 94021-71-3
    • EINECS 301-463-4
    • Methyl 2-(((octahydro-5,5-dimethyl-2-naphthyl)methylene)amino)benzoate
    • Inchi: InChI=1S/C21H27NO2/c1-21(2)12-6-7-16-13-15(10-11-18(16)21)14-22-19-9-5-4-8-17(19)20(23)24-3/h4-5,7-9,14-15,18H,6,10-13H2,1-3H3
    • InChI Key: HYWBKWFKDHFAGD-UHFFFAOYSA-N
    • SMILES: CC1(CCC=C2C1CCC(C2)C=NC3=CC=CC=C3C(=O)OC)C

Computed Properties

  • Exact Mass: 325.204179104g/mol
  • Monoisotopic Mass: 325.204179104g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 4
  • Complexity: 520
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 38.7Ų

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